n-Fluoropyridinium-2-sulfonate

• Molecular Formula: C5H4FNO3S
• Molecular Weight: 177.16 g/mol
• IUPAC Name: 1-fluoropyridin-1-ium-2-sulfonate
• InChI: InChI=1S/C5H4FNO3S/c6-7-4-2-1-3-5(7)11(8,9)10/h1-4H
• InChI Key: XTJWGMVVGSEOFC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=[N+](C(=C1)S(=O)(=O)[O-])F

Description

N-Fluoropyridinium-2-sulfonate is a useful research compound. Its molecular formula is C5H4FNO3S and its molecular weight is 177.16 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Sodium 2-pyridinesulfonate (1 mmol) was added to 2.2 ml of a solvent mixture containing water and acetonitrile (1:10). A gas mixture containing fluorine gas and nitrogen gas (1:9) was then introduced into the resultant mixture at -25° C. and at a flow rate of 30 ml/min. The amount of the fluorine introduced was 9 mmol. After the reaction, 20 ml of tetrahydrofuran was added to the reaction solution, and the separated precipitate was filtered off. The thus-formed precipitate was extracted with acetonitrile, and the solvent was then removed by distillation to provide 68 mg (38 percent) of N-fluoropyridinium-2-sulfonate. The spectral data of the product was the same as that obtained in Example 1.